Cas no 64011-73-0 (1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2))

• Product Name: 1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2)
• CAS No: 64011-73-0
• MF: C₂₈H₆₀Cl₂N₂
• MW: 495.695406913757
• CID: 505731
• PubChem ID: 115673
• Update Time: 2025-04-19

1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,N1,N4-bis(3,7-dimethyloctyl)-, hydrochloride (1:2)
• sodium,2-[cyclohexyl(octadecanoyl)amino]ethanesulfonate
• N,N'-Bis(3,7-dimethyloctyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
• 64011-73-0
• N,N'-(1,4-Cyclohexylenedimethylene)bis(3,7-dimethyloctylamine) dihydrochloride
• Octylamine, N,N'-(1,4-cyclohexylenedimethylene)bis(3,7-dimethyl-, dihydrochloride
• 1,4-Cyclohexanebis(methylamine), N,N'-bis(3,7-dimethyloctyl)-, dihydrochloride
• N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis(3,7-dimethyloctan-1-amine)--hydrogen chloride (1/2)
• DTXSID80981944

• Inchi： 1S/C28H58N2.2ClH/c1-23(2)9-7-11-25(5)17-19-29-21-27-13-15-28(16-14-27)22-30-20-18-26(6)12-8-10-24(3)4;;/h23-30H,7-22H2,1-6H3;2*1H
• InChI Key： NDGNUJLGXYAGOV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCC(C)CCCC(C)C)CC1CCC(CNCCC(C)CCCC(C)C)CC1

Computed Properties

• Exact Mass: 494.4138
• Monoisotopic Mass: 494.413355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 335
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Experimental Properties

• Boiling Point: 495.2°Cat760mmHg
• Flash Point: 261.8°C
• PSA: 24.06